3-Fluoro-4-(trifluoromethyl)benzyl alcohol

• IUPAC Name: [3-fluoro-4-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C8H6F4O/c9-7-3-5(4-13)1-2-6(7)8(10,11)12/h1-3,13H,4H2
• InChI Key: MTBRNORZNYPTIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CO)F)C(F)(F)F
• Molecular Formula: C8H6F4O
• DSSTOX Substance ID: DTXSID50372143
• Molecular Weight: 194.13 g/mol
• CAS No.: 230295-16-6

Description

3-Fluoro-4-(trifluoromethyl)benzyl alcohol is a useful research compound. Its molecular formula is C8H6F4O and its molecular weight is 194.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

Fluoroalkylation in Aqueous Media

3-Fluoro-4-(trifluoromethyl)benzyl alcohol is a significant compound in the development of fluoroalkylation methods, especially in aqueous media. Fluorine-containing functionalities are pivotal in creating pharmaceuticals, agrochemicals, and functional materials due to their unique effects on the physical, chemical, and biological properties of molecules. The move towards environmentally friendly fluoroalkylation reactions in water has opened new prospects for green chemistry. Water as a (co)solvent or reactant in these reactions, including trifluoromethylation and other conversions, marks a significant step towards sustainable chemical processes (Hai‐Xia Song et al., 2018).

Synthesis of Fluorinated Compounds

The synthesis of fluorinated biphenyls, where this compound could serve as a precursor, highlights the challenges and opportunities in creating fluorinated molecules. Such compounds are key intermediates in manufacturing materials like flurbiprofen. The development of practical synthesis methods for these molecules demonstrates the importance of fluorinated intermediates in organic synthesis and the chemical industry (Yanan Qiu et al., 2009).

Supramolecular Chemistry Applications

Benzene-1,3,5-tricarboxamide derivatives, for which this compound could be a structural component, are vital in supramolecular chemistry. These compounds, due to their simple structure and wide accessibility, have seen increasing use in nanotechnology, polymer processing, and biomedical applications. Their ability to self-assemble into nanometer-sized rod-like structures stabilized by hydrogen bonding showcases the adaptability of fluorinated compounds in advanced material science (S. Cantekin et al., 2012).

Fluorine in Agrochemicals

The role of fluorine, including compounds like this compound, in the design and synthesis of agrochemicals has been significant. Fluorinated building blocks have been predominantly used to introduce fluorine into agrochemicals, affecting their activity and stability. The review of methodologies for fluorine incorporation into agrochemicals underscores the strategic importance of fluorinated compounds in enhancing the efficacy and environmental compatibility of pesticides (Qiang Wang et al., 2021).

Safety and Hazards

3-Fluoro-4-(trifluoromethyl)benzyl alcohol is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It has been noted that this compound enhances the charging of myoglobin noncovalent complex during electrospray ionization mass spectroscopy .

Mode of Action

It’s known that benzylic halides, which are structurally similar, typically react via an sn1 or sn2 pathway, depending on their degree of substitution . The reaction involves a resonance-stabilized carbocation .

Biochemical Pathways

The compound’s ability to enhance the charging of myoglobin noncovalent complex suggests it may interact with protein complexes and potentially influence their function .

Result of Action

Its enhancement of the charging of myoglobin noncovalent complex during electrospray ionization mass spectroscopy suggests it may influence protein complex function .

Synthesis routes and methods

Procedure details

To a solution of 3-fluoro-4-(trifluoromethyl)benzoic acid (10.5 g, 50.7 mmol) in tetrahydrofuran (30 ml) was added a 1M tetrahydrofuran solution of borane (63 ml, 63 mmol) and the mixture was stirred at room temperature for 8 hrs. 1N Hydrochloric acid (100 ml) was added to the reaction solution and the mixture was extracted with ethyl acetate (300 ml×2). The extract was washed with saturated brine, dried over anhydrous magnesium sulfate and evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate) to give 3-fluoro-4-(trifluoromethyl)benzyl alcohol (10.3 g, purity 90%, 94%).